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Compound of Interest

Compound Name: 5-Hydroxyindole

CAS No.: 1952-54-4

Cat. No.: B1181107

Get Quote

Executive Safety Summary
5-Hydroxyindole (5-HI) is a biologically active metabolite of tryptophan and a critical scaffold

in the synthesis of serotonin receptor agonists. Unlike simple organic solvents, 5-HI possesses

intrinsic neuroactivity and significant chemical instability.

Critical Hazards:

Bioactivity: 5-HI is not merely a chemical irritant; it acts as a potentiator of

nicotinic acetylcholine receptors and can induce convulsions at high systemic doses.[1]

Instability: The molecule is highly susceptible to auto-oxidation, rapidly degrading into

insoluble melanin-like polymers ("black tar") upon exposure to light and oxygen.

Toxicity Class: GHS Category 4 (Oral Toxicity) and Category 2 (Irritant).[2]

Physicochemical Profile & Stability Indicators
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The purity of 5-HI is visually self-validating. A shift from off-white to grey/black indicates

extensive oxidation.

Property Specification

CAS Number 1953-54-4

Formula

Molecular Weight 133.15 g/mol

Appearance (Pure) White to off-white crystalline powder

Appearance (Degraded) Grey, brown, or black (Quinone polymerization)

Solubility
Soluble in DMSO, Ethanol, Methanol; Sparingly

soluble in water

Melting Point 105–107 °C

pKa ~10.5 (Phenolic OH), ~17 (Indole NH)

The "Black Tar" Mechanism (Auto-oxidation)
Researchers often discard 5-HI batches due to discoloration. This is caused by a radical-

mediated polymerization similar to melanogenesis.

Initiation: Light/Oxygen abstracts a hydrogen from the phenolic hydroxyl.

Propagation: Formation of a semiquinone radical.

Termination/Polymerization: Dimerization to 5,5',6,6'-tetrahydroxy-2,2'-biindolyl and

subsequent oxidation to insoluble eumelanin-like polymers.
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Figure 1: Auto-oxidation pathway of 5-Hydroxyindole leading to sample degradation.

Toxicological Analysis
Acute Toxicity Data
While less potent than its derivative Serotonin (5-HT), 5-HI retains significant biological activity.

Endpoint Value/Observation GHS Classification

LD50 (Oral, Rat) ~1000 mg/kg (Est.) H302: Harmful if swallowed

LD50 (IP, Rat)
Convulsions observed at 50–

100 mg/kg
-

Skin Corrosion Moderate Irritation H315: Causes skin irritation

Eye Damage Severe Irritation
H319: Causes serious eye

irritation

STOT-SE Respiratory Tract Irritation
H335: May cause respiratory

irritation

Systemic & Neurotoxic Effects
Mechanism of Action: 5-HI lacks the ethylamine side chain of serotonin, reducing its direct

affinity for 5-HT receptors. However, it acts as a positive allosteric modulator (PAM) of

nicotinic acetylcholine receptors (nAChRs).

Risk: Systemic absorption (inhalation of dust or DMSO solutions) can lower seizure

thresholds.

Symptom Watch: Tremors, hyperreflexia, or gastrointestinal distress (due to peripheral

serotonin receptor interaction).

Safe Handling & Storage Protocol
This protocol is designed to prevent both personnel exposure and reagent degradation.
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Storage Requirements
Temperature: Store at -20°C. Room temperature storage accelerates oxidation by 10x.

Atmosphere: Store under Argon or Nitrogen.

Container: Amber glass vials with Teflon-lined caps. Never store in clear glass.

Experimental Workflow
The following workflow minimizes the "Time-to-Oxidation" window.

Preparation Phase

Solubilization

Disposal

Remove from -20°C
(Keep sealed until ambient)

Weigh in Fume Hood
(Dim light/Amber vial)

 < 15 mins exposure

Dissolve 5-HI
(Use immediately)

Degas Solvent
(Sparge with Ar/N2)

Quench & Incinerate
(Do not drain)

 Post-Experiment

Click to download full resolution via product page

Figure 2: Optimized workflow to maintain 5-HI integrity and safety.
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Specific Handling Steps
Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture, which catalyzes polymerization.

Solubilization:

Preferred Solvents: Anhydrous DMSO or Ethanol.

Avoid: Basic aqueous buffers (pH > 8.0) for stock solutions. High pH rapidly strips the

phenolic proton, driving the formation of the reactive quinone.

Color Check: If the solution turns pink or brown within minutes, the solvent contains

dissolved oxygen. Discard and use degassed solvents.

Emergency Response & Waste Management
Spill Cleanup

Solid Spill: Do not dry sweep (dust generation). Dampen with ethanol-soaked tissues and

wipe.

Liquid Spill: Absorb with vermiculite.

Deactivation: While bleach oxidizes 5-HI, it may generate obscure chlorinated byproducts.

Use a dilute surfactant solution to clean surfaces, followed by ethanol.

First Aid
Inhalation: Move to fresh air immediately. If wheezing occurs (bronchospasm), seek medical

attention.

Eye Contact: Flush for 15 minutes. 5-HI is a phenolic irritant; immediate dilution is critical to

prevent corneal opacity.

Skin Contact: Wash with soap and water.[2][3] Do not use ethanol to wash skin, as it may

enhance transdermal absorption of the compound.

Disposal
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Code: P501.

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Prohibition: Do not release into drains (H411/H412 potential for aquatic toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1181107/docs#technical-safety-guide-5-
hydroxyindole-cas-1953-54-4-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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